4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95%

• IUPAC Name: 4-(1-benzothiophen-2-yl)-2-chlorobenzoic acid
• InChI: InChI=1S/C15H9ClO2S/c16-12-7-10(5-6-11(12)15(17)18)14-8-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
• InChI Key: OTORZXJZKBLKHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=C(C=C3)C(=O)O)Cl
• Molecular Formula: C15H9ClO2S
• Molecular Weight: 288.7 g/mol

Description

4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid (4-BTPCA) is an organic compound that is widely used in the laboratory and in scientific research applications. Its chemical structure consists of two benzene rings, one of which is chlorinated, and a thiophene group. 4-BTPCA is a valuable compound in the field of organic chemistry due to its wide range of properties and applications.

Mechanism of Action

The mechanism of action of 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which is able to form strong complexes with electron-rich species. Additionally, it is believed that 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% can act as a Lewis base, which can interact with electron-deficient species.
Biochemical and Physiological Effects
4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. In laboratory studies, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has been found to be an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One of the main advantages of using 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is its low cost and availability. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is a relatively stable compound, making it suitable for use in a variety of laboratory experiments. However, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is a relatively reactive compound and can be easily oxidized or reduced, which can limit its usefulness in some experiments.

Future Directions

The potential applications of 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% are vast, and there are many potential future directions for its use in scientific research. One potential use of 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is in the synthesis of novel metal complexes, which could be used for a variety of applications, such as catalysis and drug delivery. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% could be used in the synthesis of polymers and other materials, which could be used in a variety of applications, such as drug delivery and tissue engineering. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% could be used in the synthesis of heterocyclic compounds, which could be used in the development of novel drugs and other compounds. Finally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% could be used in the synthesis of a variety of dyes, which could be used in a variety of applications, such as imaging and diagnostics.

Synthesis Methods

4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% can be synthesized in a variety of ways, depending on the desired synthesis route. One of the most common methods for synthesizing 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is the reaction of 2-chlorobenzoic acid with 4-bromothiophene. This method involves the use of a strong acid catalyst, such as sulfuric acid, and a strong base, such as sodium hydroxide. The reaction is carried out under reflux conditions, and the resulting product is a white, crystalline solid.

Scientific Research Applications

4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% is a versatile compound with many applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including polymers, dyes, and pharmaceuticals. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has been used in the synthesis of a variety of heterocyclic compounds, such as thiophene derivatives. Furthermore, 4-[Benzo(b)thiophen-2-yl]-2-chlorobenzoic acid, 95% has been used in the synthesis of a variety of metal complexes, such as copper(I) complexes.